Cas no 1796109-91-5 (Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl]-)

• Product Name: Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl]-
• CAS No: 1796109-91-5
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• MDL: MFCD32662468
• CID: 5172023
• PubChem ID: 108563903
• Update Time: 2025-07-18

Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl]-

• MDL： MFCD32662468
• Inchi： 1S/C12H15ClN2O3/c13-8-11(16)14-9-3-5-15(6-4-9)12(17)10-2-1-7-18-10/h1-2,7,9H,3-6,8H2,(H,14,16)
• InChI Key： GBOVIAGQKUSXIW-UHFFFAOYSA-N
• SMILES： C(NC1CCN(C(C2=CC=CO2)=O)CC1)(=O)CCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl]-

Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl]: A Comprehensive Overview in Modern Chemical Research

Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl], with the CAS number 1796109-91-5, represents a significant compound in the realm of pharmaceutical and chemical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both chloro and furanylcarbonyl functional groups, along with a piperidine ring, contributes to its unique reactivity and makes it a valuable candidate for further investigation.

The< strong>N-[1-(2-furanylcarbonyl)-4-piperidinyl] moiety in this compound is particularly noteworthy. The furanylcarbonyl group introduces aromatic stability while the piperidine ring enhances solubility and bioavailability, making it an attractive scaffold for medicinal chemists. Recent studies have highlighted the role of such structures in developing novel therapeutic agents, particularly in the treatment of neurological disorders and infectious diseases.

In the context of modern chemical research, Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl] has been explored for its potential as an intermediate in the synthesis of more complex molecules. The chloro group provides a versatile handle for further functionalization, allowing chemists to tailor the compound's properties to specific needs. This flexibility has made it a staple in synthetic laboratories aiming to develop new pharmacophores.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The< strong>piperidine ring in this compound is known to enhance binding affinity to kinase active sites, making it an excellent candidate for designing inhibitors. Recent research has demonstrated that derivatives of this compound exhibit promising activity against several kinases, suggesting their potential as lead compounds for drug development.

The< strong>furanylcarbonyl group also contributes significantly to the compound's pharmacological profile. This moiety is known to improve metabolic stability and oral bioavailability, which are critical factors for drug efficacy. Studies have shown that furan-based compounds can interact with biological targets in unique ways, offering new avenues for therapeutic intervention. The combination of these features makes< strong>Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl] a compelling subject for further investigation.

In addition to its applications in drug development, this compound has shown promise in materials science. The unique electronic properties of its structure make it suitable for use in organic electronics and sensors. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to absorb and emit light efficiently could be leveraged.

The synthesis of< strong>Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl] involves several key steps that highlight the ingenuity of modern synthetic chemistry. The introduction of the chloro group requires careful control of reaction conditions to ensure high yield and purity. Similarly, the incorporation of the furanylcarbonyl moiety necessitates precise manipulation of reaction parameters to achieve optimal results. These challenges underscore the importance of advanced synthetic techniques in producing complex molecules like this one.

Ongoing research continues to uncover new applications for this compound. For instance, studies have suggested that it may have antimicrobial properties, making it useful in developing new antibiotics or antifungal agents. The ability to modify its structure further allows researchers to fine-tune its properties for specific applications.

The< strong>CAS number 1796109-91-5 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized naming system ensures that researchers around the world can accurately reference and utilize this molecule in their work.

In conclusion, Acetamide, 2-chloro-N-[1-(2-furanylcarbonyl)-4-piperidinyl] is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop new therapeutic agents and advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in shaping the future of chemical research.